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Compound of Interest

Compound Name: Allyl (3-methylbutoxy)acetate

Cat. No.: B1266693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and protocols for the safe handling and

storage of Allyl (3-methylbutoxy)acetate (CAS No. 67634-00-8). Adherence to these

guidelines is crucial to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
Allyl (3-methylbutoxy)acetate, also known as allyl amyl glycolate, is a clear, colorless liquid.

[1] It is recognized as a combustible liquid.[2]

Table 1: Physical and Chemical Properties

Property Value Reference

CAS Number 67634-00-8 [2][3]

Molecular Formula C10H18O3 [3][4]

Molecular Weight 186.25 g/mol [4]

Appearance Clear colorless liquid [1]

Odor
Strong, fruity galbanum odor

with pineapple modification
[1]
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Hazard Identification and Classification
Allyl (3-methylbutoxy)acetate is classified with several hazards that necessitate careful

handling.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4
H302: Harmful if swallowed[5]

[6]

Acute Toxicity (Inhalation) 2 H330: Fatal if inhaled[3][6]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[5]

Hazardous to the aquatic

environment, short-term

(Acute)

1
H400: Very toxic to aquatic

life[6]

Hazardous to the aquatic

environment, long-term

(Chronic)

1
H410: Very toxic to aquatic life

with long lasting effects[3][6]

Combustible Liquid - H227: Combustible liquid[2]

Signal Word:Danger[3]

Experimental Protocols: Safe Handling Procedures
Strict adherence to the following protocols is mandatory when working with Allyl (3-
methylbutoxy)acetate.

Personal Protective Equipment (PPE)
All personnel must use the following PPE before entering an area where this chemical is

handled:

Eye Protection: Wear chemical safety goggles or a face shield.[2] Facilities should be

equipped with an eyewash fountain.[2]
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Hand Protection: Wear chemical-impermeable gloves that have been inspected prior to use.

[3]

Skin and Body Protection: Wear protective clothing to prevent skin contact.[2][3] Fire/flame

resistant and impervious clothing is recommended.[3]

Respiratory Protection: Use only in a well-ventilated area.[2] In case of inadequate

ventilation, wear suitable respiratory protection, such as a self-contained breathing

apparatus (SCBA).[3][4]

General Handling Protocol
Ventilation: Always handle Allyl (3-methylbutoxy)acetate in a well-ventilated area,

preferably within a chemical fume hood.[2][6]

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[2] Do not breathe mist, gas, or vapors.[3]

Hygiene Practices: Wash hands thoroughly after handling the product, before breaks, and at

the end of the workday.[2][5] Do not eat, drink, or smoke in work areas.[3][5]

Ignition Sources: Keep the chemical away from all sources of ignition, including heat, sparks,

and open flames.[2] Use non-sparking tools.[3]

Container Handling: Keep the container tightly closed when not in use.[2] Open and handle

the container with care.[2]

Storage Procedures
Proper storage is essential to maintain the chemical's stability and prevent hazardous

situations.

Table 3: Storage Conditions
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Parameter Recommendation

Temperature
Store in a cool, dry place.[2] Recommended

storage temperature is below 30°C.[1]

Ventilation Store in a well-ventilated area.[2][3]

Container

Store in a tightly-closed container.[2][3] Use

compatible materials such as glass or stainless

steel.[1]

Incompatible Materials

Strong oxidizing agents, strong acids, and

alkalis.[2][5] May react exothermically with

strong oxidizing acids.[1][4]

Conditions to Avoid
Sources of ignition, extreme heat, and

prolonged exposure to air and light.[1][2][5]

Emergency Protocols
Spill Response Protocol

Evacuate: Evacuate personnel from the spill area.[3]

Ventilate: Ensure adequate ventilation.[2]

Remove Ignition Sources: Remove all sources of ignition from the area.[3][4]

Containment: Prevent further leakage or spillage if it is safe to do so.[2] Contain the spill

using inert absorbent material (e.g., sand, vermiculite).[2]

Cleanup: Collect the spilled material and place it into a suitable, labeled container for

disposal.[2][3]

Decontamination: Wash the spill area with a suitable solvent (e.g., 60-70% ethanol) followed

by a soap and water solution.[4]

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.[2][5] Do not allow the product to enter drains or waterways.[2][3]
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First Aid Measures
Table 4: First Aid Procedures

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2][3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice.[2][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids apart.

Remove contact lenses, if present and easy to

do. Continue rinsing and seek medical attention.

[2]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a poison control center or doctor

immediately.[3][5]

Workflow and Pathway Diagrams
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Safe Handling and Storage Workflow for Allyl (3-methylbutoxy)acetate
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Emergency Response Logic for Allyl (3-methylbutoxy)acetate

Incident Occurs

Is it a spill?
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No

Evacuate Area

Yes

Move to Fresh Air

Inhalation

Remove Contaminated Clothing
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Remove Ignition Sources

Contain Spill

Clean Up & Dispose

Seek Medical Attention

Wash Affected Area Flush Eyes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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